Cas no 2228634-34-0 (3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl fluoride)

• Product Name: 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl fluoride
• CAS No: 2228634-34-0
• MF: C₉H₁₅FN₂O₂S
• MW: 234.291004419327
• CID: 5996123
• PubChem ID: 165885830
• Update Time: 2025-10-28

3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl fluoride
• [3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]methanesulfonyl fluoride
• 2228634-34-0
• EN300-2003550

• Inchi： 1S/C9H15FN2O2S/c1-6(2)12-8(4)9(7(3)11-12)5-15(10,13)14/h6H,5H2,1-4H3
• InChI Key： DFHOCMUJAAXPMJ-UHFFFAOYSA-N
• SMILES： S(CC1C(C)=NN(C=1C)C(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 234.08382706g/mol
• Monoisotopic Mass: 234.08382706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 60.3Ų

Additional information on 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl fluoride

Comprehensive Overview of 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl fluoride (CAS No. 2228634-34-0)

The compound 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl fluoride (CAS No. 2228634-34-0) is a specialized sulfonyl fluoride derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This molecule belongs to the class of pyrazole-based sulfonyl fluorides, which are increasingly being explored for their reactivity and utility in chemical synthesis, bioconjugation, and proteomics research. Its structure features a pyrazole ring substituted with methyl groups at the 3 and 5 positions, an isopropyl group at the 1-position, and a methanesulfonyl fluoride moiety at the 4-position. This combination of functional groups makes it a versatile intermediate for further chemical modifications.

One of the most notable aspects of 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl fluoride is its role in click chemistry and suFEx (Sulfur Fluoride Exchange) reactions. The sulfonyl fluoride group is highly reactive toward nucleophiles, enabling efficient conjugation with proteins, peptides, and other biomolecules. This property has made it a valuable tool in chemical biology and drug discovery, particularly for labeling and modifying biomolecules under mild conditions. Researchers have also explored its use in activity-based protein profiling (ABPP), where it serves as a probe to identify and characterize enzyme activity in complex biological systems.

In the context of organic synthesis, this compound is often employed as a building block for constructing more complex molecules. Its pyrazole core is a common pharmacophore found in many pharmaceuticals and agrochemicals, while the sulfonyl fluoride group can be further functionalized to introduce additional reactivity or stability. Recent studies have highlighted its potential in designing covalent inhibitors, which are increasingly important in targeting challenging drug targets such as kinases and proteases. The ability of 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl fluoride to form stable covalent bonds with target proteins has opened new avenues for developing therapeutic agents with enhanced selectivity and potency.

From a material science perspective, this compound has also shown promise in the development of functional polymers and surface coatings. The sulfonyl fluoride group can undergo polymerization or cross-linking reactions, leading to materials with tailored properties such as improved adhesion, chemical resistance, or biocompatibility. Innovations in polymer chemistry have leveraged its reactivity to create advanced materials for applications ranging from biomedical devices to electronic components.

Environmental and safety considerations are paramount when working with 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl fluoride. While it is not classified as a hazardous substance under most regulatory frameworks, proper handling and storage are essential to ensure safe usage. Researchers and manufacturers must adhere to good laboratory practices (GLP) and chemical safety guidelines to mitigate any potential risks associated with its reactivity. The compound's stability under various conditions has been studied extensively, providing valuable insights into its shelf life and compatibility with other reagents.

The growing interest in 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl fluoride is reflected in the increasing number of publications and patents citing its use. Its versatility and reactivity make it a valuable asset in both academic and industrial research. As the demand for highly functionalized intermediates continues to rise, this compound is poised to play a pivotal role in advancing chemical innovation and biotechnological applications. Future research may uncover even more applications, further solidifying its importance in the chemical sciences.